Hierarchically porous N-doped carbon nanosheets with atomically dispersed Fe/Co dual-metallic sites for efficient and robust oxygen electrocatalysis in Zn–air batteries†
Energy Advances Pub Date: 2022-08-22 DOI: 10.1039/D2YA00128D
Abstract
The design and synthesis of non-precious-metal single-atom catalysts with favorable coordination environments and abundant accessible active sites to boost the sluggish oxygen reduction reaction (ORR) is highly desirable for both fuel cells and metal–air batteries. In this work, atomic Fe/Co dual sites anchored on N-doped carbon nanosheets (Fe/Co–N–C NSs) with thickness below 8 nm are fabricated via a polyvinylpyrrolidone-directed chemical blowing strategy together with a subsequent pickling step and metal atom trapping. Detailed characterizations including atomic-resolved HAADF-STEM observation and BET analysis revealed that the dual-metallic Co/Fe–Nx moieties are uniformly dispersed in highly porous Fe/Co–N–C NSs with abundant hierarchical pores below 4 nm. Thanks to the synergic effect of dual-metallic Fe/Co–Nx active sites and abundant accessible catalytic sites provided from the hierarchically porous nanosheet structures, the resultant Fe/Co–N–C NSs delivered excellent ORR performance in 0.1 M KOH with a positive half-wave potential (E1/2) of 0.88 V vs. RHE, high kinetic current density (Jk) of 24.8 mA cm−2 at 0.85 V and robust stability, exceeding those of commercial Pt/C and mono-metallic Fe–N–C NSs. When Fe/Co–N–C NSs were employed as air cathode catalysts for primary Zn–air batteries, the assembled cells delivered an open-circuit voltage up to 1.52 V and a peak power density of 165 mW cm−2.
Recommended Literature
- [1] Mechanical behaviour and formation process of silkworm silk gut
- [2] Sugar silanes: versatile reagents for stereocontrolled glycosylation via intramolecular aglycone delivery†
- [3] Nano-dimensional CeO2nanorods for high Ni loading catalysts: H2 production by autothermal steam reforming of methanol reaction
- [4] Preparation and catalytic performance of a novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41†
- [5] Copper ferrite–graphene hybrid: a highly efficient magnetic catalyst for chemoselective reduction of nitroarenes†
- [6] Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)
- [7] Chirality extension of an oxazine building block en route to total syntheses of (+)-hyacinthacine A2 and sphingofungin B†
- [8] The extraction method for the separation of lithium isotopes using B12C4/B15C5/B18C6-ionic liquid systems†
- [9] Front cover
- [10] Stripping voltammetry at chemically modified graphenes
Journal Name：Energy Advances
Research Products
-
CAS no.: 14104-19-9
-
CAS no.: 12025-32-0
-
CAS no.: 10294-48-1
-
CAS no.: 141807-57-0
